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Assessing the Tinting Strength of Diarylide
Yellow: A Comparative Guide
In the vast landscape of yellow pigments, Diarylide Yellows stand out for their vibrant color

and strong performance characteristics. This guide provides a detailed comparison of the

tinting strength of Diarylide Yellow, specifically Diarylide Yellow PY 83, against other widely

used yellow organic pigments, namely Hansa Yellow PY 74 and Benzimidazolone Yellow PY

154. This objective analysis, supported by experimental data and standardized protocols, is

intended for researchers, scientists, and professionals in drug development and related fields

who require a nuanced understanding of pigment performance.

Quantitative Comparison of Tinting Strength
The tinting strength of a pigment is a critical measure of its ability to color a neutral medium,

such as a white base. A higher tinting strength indicates that a smaller amount of the pigment is

required to achieve a specific depth of color, making it a key factor in formulation efficiency and

cost-effectiveness.

While direct, universally standardized quantitative comparisons across different pigment

manufacturers can be challenging due to variations in internal standards, a general

performance hierarchy can be established based on typical properties and comparative

studies. The following table summarizes the relative tinting strength and other key properties of

the selected yellow pigments.
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Pigment Name
Colour Index
Name

Chemical
Class

Relative
Tinting
Strength

Opacity

Diarylide Yellow PY 83 Disazo High
Semi-opaque to

Transparent

Hansa Yellow PY 74 Monoazo Good to High Semi-opaque

Benzimidazolone

Yellow
PY 154 Benzimidazolone

Moderately

Strong

Semi-opaque to

Semi-transparent

Note: Relative tinting strength is a qualitative assessment based on available literature.

Numerical values can vary between specific commercial grades.

Diarylide Yellow PY 83 is consistently characterized by its high tinting strength.[1] For

instance, semi-opaque versions of PY 83 are noted to be stronger in tinting strength compared

to their more opaque counterparts.[2] Hansa Yellow PY 74 also demonstrates good to high

tinting strength. Benzimidazolone Yellow PY 154, while known for its excellent lightfastness,

typically exhibits a moderately strong tinting strength in comparison.[1]

Experimental Protocol for Determining Tinting
Strength
To ensure accurate and reproducible assessment of tinting strength, a standardized

experimental protocol is essential. The following methodology is based on the principles

outlined in ASTM D387, the Standard Test Method for Color and Strength of Chromatic

Pigments with a Mechanical Muller.

Objective:
To determine the relative tinting strength of a test yellow pigment (e.g., Diarylide Yellow PY

83) against a standard yellow pigment (e.g., a pre-defined batch of Hansa Yellow PY 74 or

Benzimidazolone Yellow PY 154).

Materials and Apparatus:
Mechanical Muller
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Analytical Balance (accurate to 0.1 mg)

Glass plates

Spatula

Drawdown bar

Spectrophotometer or Colorimeter

White pigment paste (e.g., Titanium Dioxide in a compatible binder)

Test and Standard Pigments

Vehicle (e.g., linseed oil or other appropriate binder)

Procedure:
Preparation of the White Base: A standardized white pigment paste is used as the base for

tinting. The consistency and composition of this base must be kept constant throughout the

experiment.

Dispersion of the Pigments:

Accurately weigh a specific amount of the standard pigment (e.g., 1.000 g) and the

vehicle.

Combine the pigment and vehicle on a glass plate and mix thoroughly with a spatula to

create a uniform paste.

Transfer the paste to the mechanical muller and disperse it for a specified number of

revolutions and pressure to achieve complete wetting and deagglomeration of the pigment

particles.

Repeat the exact same procedure for the test pigment.

Preparation of the Tints:
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Accurately weigh a specific amount of the standard pigment dispersion and a larger,

precisely weighed amount of the white pigment paste (e.g., a 1:10 ratio of pigment to white

pigment by dry weight).

Thoroughly mix the two pastes with a spatula until the color is uniform.

Repeat this step for the test pigment dispersion, using the identical ratio of pigment to

white paste.

Color Measurement:

Using a drawdown bar, apply a uniform film of the standard tint and the test tint side-by-

side on a sealed, non-porous chart.

Allow the films to dry completely under controlled conditions.

Measure the color of each drawdown using a spectrophotometer or colorimeter to obtain

CIE Lab* values.

Calculation of Relative Tinting Strength: The relative tinting strength is calculated based on

the difference in color between the test and standard tints. The amount of the test pigment

required to produce the same color depth as the standard is determined. The tinting strength

is then expressed as a percentage relative to the standard, which is assigned a value of

100%.

Comparative Workflow Diagram
The following diagram illustrates the logical workflow for comparing the tinting strength of

different pigments.
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Pigment Selection
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Workflow for Tinting Strength Comparison

Conclusion
Diarylide Yellow PY 83 consistently demonstrates a high tinting strength, often outperforming

or matching other common organic yellow pigments like Hansa Yellow PY 74. Benzimidazolone

Yellow PY 154, while a strong performer in terms of durability, generally possesses a more

moderate tinting strength. The choice of pigment will ultimately depend on the specific

requirements of the application, balancing the need for high color strength with other critical

properties such as lightfastness, heat stability, and cost. For applications where high tinctorial

power is paramount, Diarylide Yellow PY 83 presents a compelling option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.pcimag.com/articles/90449-evaluation-of-various-organic-color-pigments
https://www.benchchem.com/product/b1668936#assessing-the-tinting-strength-of-diarylide-yellow-relative-to-other-pigments
https://www.benchchem.com/product/b1668936#assessing-the-tinting-strength-of-diarylide-yellow-relative-to-other-pigments
https://www.benchchem.com/product/b1668936#assessing-the-tinting-strength-of-diarylide-yellow-relative-to-other-pigments
https://www.benchchem.com/product/b1668936#assessing-the-tinting-strength-of-diarylide-yellow-relative-to-other-pigments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668936?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

